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Compound of Interest

Compound Name: loversol hydrolysate-1

Cat. No.: B033358

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemical compounds such as loversol hydrolysate-1.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to foster a safe and efficient research environment. While a specific Safety
Data Sheet (SDS) for loversol hydrolysate-1 is not readily available, this document leverages
safety data from the closely related parent compound, loversol injection, to provide
comprehensive procedural guidance. loversol hydrolysate-1 is a hydrolyzate of the non-ionic
iodinated contrast agent loversol and is intended for research use only.[1]

Personal Protective Equipment (PPE)

When handling loversol hydrolysate-1, appropriate personal protective equipment is crucial to
minimize exposure and ensure personal safety. The following PPE is recommended:

e Eye and Face Protection: Safety glasses with side shields are essential to protect against
splashes.[2] In work areas, an eye wash fountain and quick-drench facilities should be
readily accessible.[2]

» Skin Protection: Wear protective gloves and clean, body-covering clothing to prevent skin
contact.[2] Promptly remove the substance from skin, eyes, and clothing.[2]

» Respiratory Protection: Under normal conditions with adequate ventilation, personal
respirator usage is not expected to be required.[2]
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Health Hazard Information

Based on the data for loversol injection, loversol hydrolysate-1 is not considered a hazardous

substance under the OSHA Hazard Communication Standard.[2] However, it is crucial to

adhere to good laboratory and personal hygiene procedures and avoid all unnecessary

exposure.[2]

Potential Health Effects:

Eye Contact: Splashes may cause mechanical irritation, although no adverse effects are
expected.[2]

Skin Contact: No adverse health effects are expected.[3] Minor skin irritation may occur upon
contact.[3]

Ingestion: Swallowing large amounts may lead to gastrointestinal disturbances.[2][3]
Inhalation: Not expected to be a health hazard via inhalation.[2]
Chronic Exposure: No adverse effects are expected from chronic exposure.[2]

Allergies: Individuals with an allergy to iodine or iodinated substances may experience an
allergic reaction.[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of accidental exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. If irritation
develops, seek medical attention.[2]

Skin Contact: Wash the exposed area with soap and water. If irritation develops, get medical
advice.[2]

Ingestion: If large amounts are swallowed, give water to drink and seek medical advice.[2]

Inhalation: First aid measures are not expected to be required.[2]
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Physical and Chemical Properties

Understanding the physical and chemical properties of loversol hydrolysate-1 is essential for
safe handling and storage. The properties listed below are based on loversol injection.

Property Value

Appearance Clear, colorless to pale yellow solution[2]
Odor Odorless[2]

Solubility Very soluble in water[2]

Boiling Point Approximately 100°C (212°F)[2]

Melting Point Approximately 0°C (32°F)[2]

- Stable under ordinary conditions of use and
Stability _ B
storage. Light sensitive.[2]

Handling and Storage

Proper handling and storage procedures are vital to maintain the integrity of loversol
hydrolysate-1 and ensure a safe laboratory environment.

» Handling: Handle in accordance with good industrial hygiene and safety practices.[3] Avoid
all unnecessary exposure.[2]

o Storage: Store at 25°C (77°F), with excursions permitted to 15-30°C (59-86°F).[2] Protect
from light.[2]

Spill and Disposal Procedures

In the event of a spill, prompt and correct action is necessary to mitigate any potential hazards.
Spill Cleanup:

o Small Spills: Can be mopped up or flushed to a sewer.
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» Large Spills: Should be collected for disposal or absorbed with an inert material and
containerized for disposal.[2] Flush any remaining residue with copious amounts of water.[2]
Ensure compliance with local, state, and federal regulations.[2]

Disposal:
e Collected spills may be flushed to the sewer with large amounts of water.[2]

» Containerized material may be disposed of in an approved waste facility.[2] If the waste is
mixed with medical waste, such as blood or sharps, it must be handled as a biohazard and
disposed of accordingly.[2]

Emergency Spill Response Workflow
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loversol Hydrolysate-1 Spill Response
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Caption: Workflow for loversol Hydrolysate-1 Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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